Cas no 120358-46-5 (Phenol, 3,3'-[[1,1'-biphenyl]-4,4'-diylbis(phenylimino)]bis-)

• Product Name: Phenol, 3,3'-[[1,1'-biphenyl]-4,4'-diylbis(phenylimino)]bis-
• CAS No: 120358-46-5
• MF: C₃₆H₂₈N₂O₂
• MW: 520.619729042053
• CID: 1209631
• PubChem ID: 14389071
• Update Time: 2025-04-20

Phenol, 3,3'-[[1,1'-biphenyl]-4,4'-diylbis(phenylimino)]bis- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,3'-[[1,1'-biphenyl]-4,4'-diylbis(phenylimino)]bis-
• 3-(N-[4-[4-(N-(3-hydroxyphenyl)anilino)phenyl]phenyl]anilino)phenol
• N,N'-diphenyl-N,N'-bis(3-hydroxyphenyl)-(1,1'-biphenyl)-4,4'-diamine
• N,N' diphenyl-N,N'-bis( 3-hydroxyphenyl)-[1,1'-biphenyl]-4,4'-diamine
• DTXSID00559720
• 3,3'-[[1,1'-Biphenyl]-4,4'-diylbis(phenylazanediyl)]diphenol
• N,N'-diphenyl-N,N'-bis(3-hydroxyphenyl)-[1,1'-biphenyl]-4,4'-diamine
• SCHEMBL223856
• N,N'diphenyl-N,N'-bis(3-hydroxyphenyl)-[1,1'-biphenyl]-4,4'-diamine
• N,N' diphenyl-N,N'-bis(3-hydroxyphenyl)-[1,1'-biphenyl]-4,4'-diamine
• IJMQLOPGNQFHAR-UHFFFAOYSA-N
• 120358-46-5

• Inchi： 1S/C36H28N2O2/c39-35-15-7-13-33(25-35)37(29-9-3-1-4-10-29)31-21-17-27(18-22-31)28-19-23-32(24-20-28)38(30-11-5-2-6-12-30)34-14-8-16-36(40)26-34/h1-26,39-40H
• InChI Key： IJMQLOPGNQFHAR-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)N(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 520.21524
• Monoisotopic Mass: 520.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 46.94